Cas no 1152842-25-5 (1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine
• CAS No: 1152842-25-5
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5156996
• PubChem ID: 28373991
• Update Time: 2025-05-26

1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]-1H-pyrazol-4-amine
• Z318778634
• 1H-Pyrazol-4-amine, 1-[(3,4-dimethoxyphenyl)methyl]-
• 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3O2/c1-16-11-4-3-9(5-12(11)17-2)7-15-8-10(13)6-14-15/h3-6,8H,7,13H2,1-2H3
• InChI Key： VJFLJUUJAKPCMK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CN1C=C(C=N1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 1152842-25-5 and Product Name: 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine

The compound with the CAS number 1152842-25-5 and the product name 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole core appended with a dimethoxyphenyl group and a methyl substituent at the 4-position of the pyrazole ring imparts distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing pyrazole moieties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound in question, 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine, is no exception. Its structural design suggests potential interactions with various biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its ability to modulate enzymatic pathways associated with diseases such as cancer and inflammation. The dimethoxyphenyl group, a common pharmacophore in many bioactive molecules, is known to enhance binding affinity to target proteins. Additionally, the pyrazol-4-amine moiety can serve as a hinge-binding region, facilitating interactions with key enzymes involved in disease progression. This dual functionality makes 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine a versatile tool for developing novel therapeutic agents.

Recent studies have highlighted the importance of pyrazole derivatives in oncology research. For instance, modifications of the pyrazole core have led to the discovery of several potent inhibitors of kinases and other enzymes overexpressed in cancer cells. The compound under discussion shares structural similarities with some of these lead compounds, suggesting that it may exhibit comparable biological activities. Preliminary in vitro assays have shown promising results, indicating potential efficacy against various cancer cell lines.

Beyond its applications in oncology, 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine may also find utility in treating inflammatory disorders. Inflammatory pathways are often dysregulated in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to interact with key inflammatory mediators has been suggested by its structural features. Further research is warranted to explore its potential as an anti-inflammatory agent.

The synthesis of 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework efficiently. These synthetic strategies not only enhance scalability but also allow for easy modifications to explore analogues with enhanced biological activity.

In conclusion, the compound with CAS number 1152842-25-5 and product name 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazol-4-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.